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Compound of Interest

Compound Name: N-Nitrosodiisobutylamine-d4

Cat. No.: B15136746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of N-Nitrosodiisobutylamine-
d4, a deuterated isotopologue of the N-nitrosamine compound, N-Nitrosodiisobutylamine.

Given the limited availability of a specific Material Safety Data Sheet (MSDS) for the deuterated

form, this guide extrapolates critical safety and handling information from the well-documented

data of its non-deuterated counterpart and other related nitrosamines. N-

Nitrosodiisobutylamine is recognized for its carcinogenic properties, and as such, its deuterated

analogue should be handled with the utmost care, assuming similar hazardous potential.[1][2]

This guide is intended for use in controlled laboratory settings by qualified personnel.

Chemical and Physical Properties
N-Nitrosodiisobutylamine-d4 is primarily used as an internal standard in analytical chemistry,

particularly for the quantification of N-Nitrosodiisobutylamine in various matrices by isotope

dilution methods.[3] Its physical and chemical properties are expected to be very similar to the

non-deuterated form, with the primary difference being its higher molecular weight due to the

presence of four deuterium atoms.

Table 1: Physical and Chemical Properties of N-Nitrosodiisobutylamine
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Property Value Source(s)

Molecular Formula C₈H₁₈N₂O [4][5]

Molecular Weight 158.24 g/mol [4][5]

Boiling Point 237.7 °C at 760 mmHg [1][5]

Density 0.92 g/cm³ [1][5]

Flash Point 97.5 °C [1]

Vapor Pressure 0.04 mmHg [4]

Appearance Pale yellow liquid/oil [6]

Solubility
Slightly soluble in water;

soluble in organic solvents.
[7]

Refractive Index 1.458 [1]

Note: The molecular weight of N-Nitrosodiisobutylamine-d4 is approximately 162.27 g/mol .

Toxicological Information
N-nitrosamines as a class are potent carcinogens in animal studies and are reasonably

anticipated to be human carcinogens.[2][7][8] The primary health concern associated with N-

Nitrosodiisobutylamine is its potential to cause cancer.[2][5] Acute toxicity data is also available.

Table 2: Acute Toxicity Data for N-Nitrosodiisobutylamine

Test
Route of
Exposure

Species
Dose/Durati
on

Toxic
Effects

Source(s)

LD50
Subcutaneou

s
Hamster 5600 mg/kg

Blood

hemorrhage,

other blood

changes

[1][4]

TDLo Oral Rat
1750

mg/kg/30W
Not specified [1]
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LD50: Lethal dose, 50 percent kill. TDLo: Lowest published toxic dose.

Carcinogenicity: N-nitroso compounds are known to cause cancer in various organs, with the

liver being a primary target.[2] N-Nitrosodi-n-butylamine, a related compound, has been shown

to induce urinary bladder tumors in multiple species.[2][8] While specific carcinogenicity studies

on N-Nitrosodiisobutylamine are less common in the search results, its classification as a

nitrosamine warrants treating it as a potential human carcinogen.[4]

GHS Hazard Statements for N-Nitrosodiisobutylamine:[4]

H302: Harmful if swallowed.

H332: Harmful if inhaled.

H350: May cause cancer.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Experimental Protocols
Analytical Detection by GC-MS/MS
The detection and quantification of nitrosamine impurities in pharmaceutical products is a

critical safety requirement. Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) is a

highly sensitive and selective method for this purpose.[3][9][10][11][12] N-
Nitrosodiisobutylamine-d4 serves as an ideal internal standard for the accurate quantification

of N-Nitrosodiisobutylamine.

Sample Preparation (for Drug Products):[3][9]

Weigh approximately 250 mg of the powdered drug product or active pharmaceutical

ingredient (API) into a centrifuge tube.

Add 10 mL of a 1M NaOH solution, vortex briefly, and then shake for at least 5 minutes.
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Add 2.0 mL of dichloromethane (DCM) to the suspension, vortex, and shake for another 5

minutes.

Centrifuge the suspension at approximately 10,000 g for at least 5 minutes.

Carefully collect the lower organic (DCM) layer for analysis.

GC-MS/MS Instrumental Conditions (Example):[11]

GC System: Agilent 7890B GC with a 7693A autosampler.

Column: DM-WAX (30 m x 0.25 mm, 0.5 µm).

Carrier Gas: Helium at a flow rate of 3.0 mL/min.

Injection Volume: 1 µL in split mode (1:2).

Injector Temperature: 240 °C.

Oven Program: 70 °C for 4 min, then ramp at 20 °C/min to 240 °C and hold for 3 min.

MS System: Triple quadrupole mass spectrometer with an electron ionization (EI) source.

Ion Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Detection Mode: Multiple Reaction Monitoring (MRM).

Visualizations
Formation Pathway of N-Nitrosodiisobutylamine
N-nitrosamines are typically formed from the reaction of a secondary amine with a nitrosating

agent, such as nitrous acid (formed from nitrites in acidic conditions).[13][14] The following

diagram illustrates this general formation pathway for N-Nitrosodiisobutylamine from its

precursor, diisobutylamine.
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Caption: Formation of N-Nitrosodiisobutylamine from diisobutylamine and a nitrosating agent.

Experimental Workflow for Nitrosamine Analysis
The following diagram outlines the typical workflow for the analysis of nitrosamine impurities in

a drug product using an internal standard like N-Nitrosodiisobutylamine-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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